Cas no 1405128-79-1 (3-Pyridinamine, 4-(3,5-dimethyl-4-isoxazolyl)-)

• Product Name: 3-Pyridinamine, 4-(3,5-dimethyl-4-isoxazolyl)-
• CAS No: 1405128-79-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 2123500
• Update Time: 2023-11-19

3-Pyridinamine, 4-(3,5-dimethyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-4-isoxazolyl)-3-Pyridinamine
• 4-(3,5-dimethylisoxazol-4-yl)pyridin-3-amine
• JTYPEMBPUHDBBN-UHFFFAOYSA-N
• CID 89158000
• 3-Pyridinamine, 4-(3,5-dimethyl-4-isoxazolyl)-

• Inchi： 1S/C10H11N3O/c1-6-10(7(2)14-13-6)8-3-4-12-5-9(8)11/h3-5H,11H2,1-2H3
• InChI Key： JTYPEMBPUHDBBN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CN=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 64.9

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±42.0 °C(Predicted)
• pka: 4.83±0.19(Predicted)